Cas no 87457-99-6 (Carbamic acid, (4-nitrophenyl)-, butyl ester)

Carbamic acid, (4-nitrophenyl)-, butyl ester structure
87457-99-6 structure
Product Name:Carbamic acid, (4-nitrophenyl)-, butyl ester
CAS No:87457-99-6
MF:C11H14N2O4
MW:238.239862918854
CID:656160
PubChem ID:522878
Update Time:2025-04-19

Carbamic acid, (4-nitrophenyl)-, butyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, (4-nitrophenyl)-, butyl ester
    • butyl N-(4-nitrophenyl)carbamate
    • ST046299
    • DTXSID50335096
    • Butyl (4-nitrophenyl)carbamate
    • Cambridge id 5469460
    • AB00086051-01
    • AKOS001724392
    • SCHEMBL10944355
    • 87457-99-6
    • p-Nitro carbanilic acid, n-butyl ester
    • Inchi: 1S/C11H14N2O4/c1-2-3-8-17-11(14)12-9-4-6-10(7-5-9)13(15)16/h4-7H,2-3,8H2,1H3,(H,12,14)
    • InChI Key: FWMIXGBPRUFSQN-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=CC(=CC=1)[N+](=O)[O-])=O)CCCC

Computed Properties

  • Exact Mass: 238.09535693g/mol
  • Monoisotopic Mass: 238.09535693g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 84.2Ų
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